Cas no 1880520-87-5 ((3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone)

• Product Name: (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• CAS No: 1880520-87-5
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 4774884
• Update Time: 2025-06-07

(3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• [3-(aminomethyl)piperidin-1-yl]-(1-methyltriazol-4-yl)methanone
• (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

• Inchi： 1S/C10H17N5O/c1-14-7-9(12-13-14)10(16)15-4-2-3-8(5-11)6-15/h7-8H,2-6,11H2,1H3
• InChI Key： LYDVOXFGIASLDN-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CCCC(CN)C1

Computed Properties

• Exact Mass: 223.14331018 g/mol
• Monoisotopic Mass: 223.14331018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77
• Molecular Weight: 223.28

Additional information on (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

Introduction to (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone (CAS No. 1880520-87-5)

(3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone, also known by its CAS number 1880520-87-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 1,2,3-triazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone typically involves multistep processes that leverage modern synthetic methodologies. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing 1,2,3-triazoles. This reaction not only ensures high yields but also allows for the introduction of various functional groups, thereby expanding the scope of potential derivatives.

Recent studies have highlighted the biological activities of (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone. For instance, it has been shown to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has demonstrated promising antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone could be a valuable lead compound for the development of novel therapeutic agents.

In the context of drug discovery and development, the pharmacokinetic properties of (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone are crucial for its potential clinical applications. Preclinical studies have indicated that this compound has favorable oral bioavailability and metabolic stability. Furthermore, it exhibits low toxicity in in vitro and in vivo models, making it a promising candidate for further evaluation in clinical trials.

The versatility of (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone extends beyond its direct biological activities. The presence of the piperidine ring and the 1,2,3-triazole moiety provides multiple points for chemical modification and optimization. Researchers have explored various structural modifications to enhance the potency and selectivity of this compound. For example, substituting different functional groups on the piperidine ring or introducing additional heterocycles can significantly alter its pharmacological profile.

In addition to its therapeutic potential, (3-(Aminomethyl)piperidin-1-yl)(1-methyl-1H-,2-,3-triazol-,4-,yl)methanone has also been investigated for its use in diagnostic applications. The unique electronic properties of the 1,2,3-triazole moiety make it suitable for conjugation with fluorescent or radioactive labels. This can facilitate the development of imaging agents for non-invasive monitoring of disease progression or treatment response.

The ongoing research on (3-(Aminomethyl)piperidin-,,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,,y,,l,,)(,,--,,m,,e,,t,,h,,y,,l,,,,--,,,,H,,,,--,--,--,--,--,--,--,--,--,--,--,--,--,--,--,--,--,--,--,triazo,,,,l,,,,--,,,,y,)methanone underscores its significance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and clinicians are essential to fully harness its potential. Future studies will likely focus on optimizing its pharmacological properties and exploring new therapeutic indications.

In conclusion, (3-(Aminomethyl)piperidin-,,-,,y,,l,)methanone (CAS No. 1880520-,--,,,) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.